Cas no 1041187-47-6 (1-{3,4,5-tris(2-hydroxypropoxy)-6-{4,5,6-tris(2-hydroxypropoxy)-2-(2-hydroxypropoxy)methyloxan-3-yloxy}oxan-2-ylmethoxy}propan-2-ol)
1041187-47-6 structure
Product Name:1-{3,4,5-tris(2-hydroxypropoxy)-6-{4,5,6-tris(2-hydroxypropoxy)-2-(2-hydroxypropoxy)methyloxan-3-yloxy}oxan-2-ylmethoxy}propan-2-ol
CAS No:1041187-47-6
MF:C36H70O19
MW:806.929614543915
CID:5970940
PubChem ID:4327536
Update Time:2024-01-16
1-{3,4,5-tris(2-hydroxypropoxy)-6-{4,5,6-tris(2-hydroxypropoxy)-2-(2-hydroxypropoxy)methyloxan-3-yloxy}oxan-2-ylmethoxy}propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-{3,4,5-tris(2-hydroxypropoxy)-6-{4,5,6-tris(2-hydroxypropoxy)-2-(2-hydroxypropoxy)methyloxan-3-yloxy}oxan-2-ylmethoxy}propan-2-ol
- 2-Hydroxyethyl cellulose ether
- 1-{[3,4,5-tris(2-hydroxypropoxy)-6-{[4,5,6-tris(2-hydroxypropoxy)-2-[(2-hydroxypropoxy)methyl]oxan-3-yl]oxy}oxan-2-yl]methoxy}propan-2-ol
- 1041187-47-6
- EN300-28265989
- HYDROXYETHYLCELLULOSE
- Cellulose hydroxyethylate
- DB11602
- Cellulose hydroxyethyl ether
-
- Inchi: 1S/C36H70O19/c1-19(37)9-45-17-27-29(47-11-21(3)39)31(48-12-22(4)40)34(51-15-25(7)43)36(54-27)55-30-28(18-46-10-20(2)38)53-35(52-16-26(8)44)33(50-14-24(6)42)32(30)49-13-23(5)41/h19-44H,9-18H2,1-8H3
- InChI Key: DFJVHKAPIXJTSC-UHFFFAOYSA-N
- SMILES: O(C1C(C(C(C(COCC(C)O)O1)OCC(C)O)OCC(C)O)OCC(C)O)C1C(COCC(C)O)OC(C(C1OCC(C)O)OCC(C)O)OCC(C)O
Computed Properties
- Exact Mass: 806.45113000g/mol
- Monoisotopic Mass: 806.45113000g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 19
- Heavy Atom Count: 55
- Rotatable Bond Count: 28
- Complexity: 986
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 18
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3
- Topological Polar Surface Area: 263Ų
1-{3,4,5-tris(2-hydroxypropoxy)-6-{4,5,6-tris(2-hydroxypropoxy)-2-(2-hydroxypropoxy)methyloxan-3-yloxy}oxan-2-ylmethoxy}propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28265989-0.05g |
1-{[3,4,5-tris(2-hydroxypropoxy)-6-{[4,5,6-tris(2-hydroxypropoxy)-2-[(2-hydroxypropoxy)methyl]oxan-3-yl]oxy}oxan-2-yl]methoxy}propan-2-ol |
1041187-47-6 | 0.05g |
$2755.0 | 2023-09-09 |
1-{3,4,5-tris(2-hydroxypropoxy)-6-{4,5,6-tris(2-hydroxypropoxy)-2-(2-hydroxypropoxy)methyloxan-3-yloxy}oxan-2-ylmethoxy}propan-2-ol Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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